Cas no 1806839-19-9 (5-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 5-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1806839-19-9
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 4857427
• Update Time: 2025-06-29

5-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H7ClF2N2O/c9-1-4-5(3-14)6(12)2-13-7(4)8(10)11/h2-3,8H,1,12H2
• InChI Key： YBXDCXYMBGEZFL-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(C=1C=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.2
• Topological Polar Surface Area: 56

Additional information on 5-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde

5-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde: A Comprehensive Overview

5-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde, also known by its CAS number 1806839-19-9, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied in the fields of organic chemistry, pharmacology, and materials science. The molecule features an amino group at position 5, a chloromethyl group at position 3, a difluoromethyl group at position 2, and a carboxaldehyde group at position 4. These functional groups confer the compound with versatile reactivity and make it a valuable building block in synthetic chemistry.

The synthesis of 5-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde typically involves multi-step reactions, including nucleophilic substitutions, eliminations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate the formation of the pyridine ring system, significantly improving yield and purity. These developments highlight the importance of continuous innovation in synthetic methodologies to meet the growing demand for this compound in various industries.

In terms of applications, 5-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde has shown promise in drug discovery programs targeting various therapeutic areas. Its amino and aldehyde groups make it an ideal candidate for bioconjugation reactions, enabling the attachment of biomolecules such as proteins or nucleic acids. Recent studies have demonstrated its potential as a linker in antibody-drug conjugates (ADCs), where it facilitates the covalent attachment of cytotoxic agents to antibodies. This application underscores the compound's role in advancing personalized medicine and targeted therapies.

Beyond its role in pharmaceuticals, this compound is also utilized in materials science for the synthesis of advanced polymers and coatings. The presence of fluorinated groups imparts unique properties such as hydrophobicity and thermal stability to the resulting materials. For example, researchers have incorporated this compound into polyurethane formulations to enhance their resistance to environmental degradation. Such applications highlight the versatility of 5-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde across multiple disciplines.

The latest research on this compound has focused on its electronic properties and potential use in optoelectronic devices. By incorporating this pyridine derivative into conjugated systems, scientists have observed enhanced charge transport characteristics, making it a candidate for next-generation organic semiconductors. These findings suggest that 5-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde could play a pivotal role in advancing renewable energy technologies such as solar cells and flexible electronics.

In conclusion, 5-Amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde, with its unique structure and functional groups, continues to be a subject of intense research across various scientific domains. Its applications span from drug development to materials science, with ongoing studies exploring its potential in emerging technologies. As advancements in synthetic methods and material characterization techniques continue to evolve, this compound is poised to contribute even more significantly to scientific progress.